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Compound of Interest

Compound Name:
Dimethyl 5-methylpyridine-2,3-

dicarboxylate

Cat. No.: B173089 Get Quote

An In-depth Technical Guide to the Physical Properties of Dimethyl 5-methylpyridine-2,3-
dicarboxylate

Abstract
This technical guide provides a comprehensive overview of the core physical and chemical

properties of Dimethyl 5-methylpyridine-2,3-dicarboxylate. As a key heterocyclic building

block, understanding its characteristics is paramount for researchers, chemists, and drug

development professionals who utilize it in organic synthesis. This document moves beyond a

simple data sheet, offering insights into the practical implications of these properties in

experimental design, process optimization, and material handling. We will cover its chemical

identity, physicochemical parameters, solubility, and the standard methodologies for its

characterization, ensuring a foundation of scientific integrity and practical applicability.

Chemical Identity and Molecular Structure
Unambiguous identification is the cornerstone of chemical research and development.

Dimethyl 5-methylpyridine-2,3-dicarboxylate is a substituted pyridine derivative with two

methyl ester functional groups.

Primary Name: Dimethyl 5-methylpyridine-2,3-dicarboxylate[1]
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Synonyms: 5-Methylpyridine-2,3-dicarboxylic acid dimethyl ester, 2,3-Dimethyl 5-methyl-2,3-

pyridinedicarboxylate[1][2]

CAS Number: 112110-16-4[1][3][4]

Molecular Formula: C₁₀H₁₁NO₄[1][2][5]

Molecular Weight: 209.20 g/mol [1][4]

The strategic placement of the methyl group at the 5-position and the dicarboxylate esters at

the 2- and 3-positions creates a molecule with specific steric and electronic properties, making

it a versatile intermediate in the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical sectors.[6][7]

Caption: Molecular Structure of Dimethyl 5-methylpyridine-2,3-dicarboxylate.

Physicochemical Properties: A Quantitative
Overview
The physical properties of a compound dictate its behavior in both storage and reaction

conditions. The data presented below has been consolidated from various chemical suppliers

and databases.

Property Value Source(s)

Appearance
White or off-white crystalline

powder
[2][8]

Melting Point 152°C - 156°C [2]

Boiling Point 292.18°C (at 760 mmHg) [1][5][9]

Density 1.197 g/cm³ [1][5][9]

Flash Point 130.506°C [1][5][9]

Refractive Index 1.515 [1][5][9]

Purity (Typical) ≥97-99% (by HPLC) [3][10]
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Thermal Properties
The melting point of 152-156°C indicates that this compound is a stable solid at room

temperature with relatively strong intermolecular forces within its crystal lattice.[2] Its high

boiling point of over 290°C suggests low volatility, which is an important consideration for high-

temperature reactions to minimize loss of material.[1][5][9] The flash point of approximately

131°C is a critical safety parameter, indicating the lowest temperature at which its vapors can

ignite in the presence of an ignition source.[1][5][9]

Solubility Profile
The solubility of a reagent is fundamental to designing homogeneous reaction mixtures and

effective purification protocols. The ester functionalities lend some polarity, but the overall

molecule retains significant organic character.

Highly Soluble: N,N-Dimethylformamide (DMF), Methanol[2]

Sparingly Soluble: Glacial Acetic Acid[2]

Very Slightly Soluble: Chloroform[2]

Practically Insoluble: Water[2]

Expert Insight: The high solubility in polar aprotic solvents like DMF and polar protic solvents

like methanol makes these excellent choices for reaction media. The practical insolubility in

water is advantageous for purification; the compound can often be precipitated from an organic

reaction mixture by the addition of water, a common workup procedure.

Experimental Workflow for Property Verification
To ensure the quality and identity of a starting material, a systematic analytical workflow is

essential. This process validates the properties listed above and confirms the structural

integrity of the compound.
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Sample Receipt & Documentation
(CAS: 112110-16-4)
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(Test in H₂O, Methanol, DMF, etc.)

Preliminary Tests
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Structural Confirmation
(¹H NMR, ¹³C NMR, MS)

Definitive Identification

Chromatographic Purity
(HPLC/GC Analysis)

Quantitative Assessment
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(Certificate of Analysis)

Final Report

Click to download full resolution via product page

Caption: Standard workflow for the physical and chemical characterization of a research

chemical.

Rationale Behind the Workflow
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Visual Inspection: This is a rapid, non-destructive first pass. Any deviation from the expected

appearance as a white crystalline powder could indicate contamination or degradation.[2][8]

Solubility Assessment: This practical test confirms the compound's suitability for planned

reaction solvents and provides clues for designing extraction and crystallization procedures.

Thermal Analysis: Differential Scanning Calorimetry (DSC) is the modern standard for

determining an accurate melting point. A sharp melting peak is indicative of high purity,

whereas a broad peak suggests the presence of impurities.

Structural Confirmation: This is the most critical step. Proton and Carbon Nuclear Magnetic

Resonance (¹H NMR, ¹³C NMR) provides definitive information about the molecular structure,

confirming the connectivity of atoms and the presence of all functional groups. Mass

Spectrometry (MS) confirms the molecular weight.[11]

Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) is used to

quantify the purity of the sample, typically aiming for levels above 97-99% for use in sensitive

synthetic applications.[10]

Handling and Storage Recommendations
Proper storage is crucial for maintaining the long-term integrity of Dimethyl 5-methylpyridine-
2,3-dicarboxylate.

Storage Conditions: The compound should be stored in a tightly sealed container to prevent

moisture absorption.[3] A cool, dry, and well-ventilated area is recommended.[10] While

some suppliers suggest room temperature storage[3], others recommend refrigeration (2-

8°C) for optimal long-term stability.[10]

Safety Precautions: Standard laboratory personal protective equipment (PPE), including

gloves and safety glasses, should be worn during handling.

Conclusion
Dimethyl 5-methylpyridine-2,3-dicarboxylate is a well-characterized solid intermediate with a

defined set of physical properties that make it amenable to a variety of applications in organic

synthesis. Its thermal stability, predictable solubility, and high purity make it a reliable building

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.echemi.com/produce/pr22040617467-5-methylpyridine-2-3-dicarboxylic-acid-dimethyl-ester.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82534583.htm
https://www.bldpharm.com/products/605-38-9.html
https://www.agrochemx.com/Products/diethyl-5-methylpyridine-2-3-dicarboxylate/
https://www.benchchem.com/product/b173089?utm_src=pdf-body
https://www.benchchem.com/product/b173089?utm_src=pdf-body
https://www.3wpharm.com/product/29251.html
https://www.agrochemx.com/Products/diethyl-5-methylpyridine-2-3-dicarboxylate/
https://www.3wpharm.com/product/29251.html
https://www.agrochemx.com/Products/diethyl-5-methylpyridine-2-3-dicarboxylate/
https://www.benchchem.com/product/b173089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


block for drug discovery and material science. The experimental protocols outlined herein

represent the industry standard for verifying these properties, ensuring both the quality of

research outcomes and the safety of laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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